Cas no 2060046-61-7 (5-(trifluoromethyl)thieno2,3-bpyridine-2-carbaldehyde)

• Product Name: 5-(trifluoromethyl)thieno2,3-bpyridine-2-carbaldehyde
• CAS No: 2060046-61-7
• MF: C₉H₄F₃NOS
• MW: 231.19437122345
• MDL: MFCD30486775
• CID: 5163817
• PubChem ID: 125452395
• Update Time: 2025-08-02

5-(trifluoromethyl)thieno2,3-bpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxaldehyde, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde
• 5-(trifluoromethyl)thieno2,3-bpyridine-2-carbaldehyde

• MDL： MFCD30486775
• Inchi： 1S/C9H4F3NOS/c10-9(11,12)6-1-5-2-7(4-14)15-8(5)13-3-6/h1-4H
• InChI Key： HBIDVRSYZQLNCY-UHFFFAOYSA-N
• SMILES： C12SC(C=O)=CC1=CC(C(F)(F)F)=CN=2

Additional information on 5-(trifluoromethyl)thieno2,3-bpyridine-2-carbaldehyde

Recent Advances in the Study of 5-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde (CAS: 2060046-61-7)

The compound 5-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde (CAS: 2060046-61-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic aldehyde, featuring a trifluoromethyl group and a thienopyridine scaffold, has been explored as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the role of this compound in the development of kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway, which is crucial in oncology research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde exhibited potent inhibitory activity against PI3Kα, with IC50 values in the nanomolar range. The presence of the trifluoromethyl group was found to enhance both the binding affinity and metabolic stability of the inhibitors.

In addition to its applications in oncology, this compound has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that analogs of 5-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde showed promising activity against drug-resistant strains of Mycobacterium tuberculosis. The researchers attributed this activity to the compound's ability to disrupt cell wall biosynthesis, a mechanism distinct from existing tuberculosis drugs.

The synthetic accessibility of 5-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde has been another focus of recent research. A 2024 publication in Organic Letters described an efficient, one-pot synthesis method that improved the yield from 45% to 78% while reducing the number of purification steps. This advancement is particularly significant for scaling up production for preclinical studies.

Structural-activity relationship (SAR) studies have revealed that the aldehyde functionality at the 2-position of the thienopyridine ring serves as a versatile handle for further derivatization. Researchers have successfully incorporated this moiety into various pharmacophores, creating libraries of compounds with diverse biological activities. The trifluoromethyl group at the 5-position has been shown to significantly influence the compounds' lipophilicity and membrane permeability, key factors in drug development.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 5-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde. Recent pharmacokinetic studies have indicated that some derivatives exhibit high plasma protein binding, which may limit their bioavailability. Ongoing research is focused on structural modifications to address this issue while maintaining the compounds' therapeutic efficacy.

Looking forward, the unique properties of 5-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde position it as a valuable scaffold in drug discovery. Its applications extend beyond small molecule therapeutics, with recent explorations in PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. As synthetic methodologies continue to improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.